3-Oxo-3,4-dihydro-2-pyrazinecarboximidamide

• Molecular Formula: C5H6N4O
• Molecular Weight: 138.13 g/mol
• IUPAC Name: 2-oxo-1H-pyrazine-3-carboximidamide
• InChI: InChI=1S/C5H6N4O/c6-4(7)3-5(10)9-2-1-8-3/h1-2H,(H3,6,7)(H,9,10)
• InChI Key: KGHLGHSBTMQPPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=O)N1)C(=N)N

Description

3-Oxo-3,4-dihydro-2-pyrazinecarboximidamide is a useful research compound. Its molecular formula is C5H6N4O and its molecular weight is 138.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 33 ml of methanol was dissolved 1.1 g of 3-oxo-3,4-dihydro-2-pyrazinecarbonitrile synthesized according to the description of J. Heterocycl. Chem., Vol. 19, Pages 1,397-1,402 (1982). While cooling the solution with ice, gaseous hydrogen chloride was introduced until saturation, after which the solution was stirred at the same temperature as above for 8 hours. The solvent was removed under reduced pressure, the residue thus obtained and dissolved in 55 ml of a 7 mol/L solution of ammonia in methanol at an ice-cooled temperature, and the solution thus obtained was stirred at the same temperature as above for 5 minutes. The solid product formed was collected by filtration to obtain 1.1 g of 3-oxo-3,4-dihydro-2-pyrazinecarboximidamide as a light yellow-colored solid product.